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Abstract
Orevactaene, also known as Epipyrone A, is a glycosylated polyketide produced by the fungus

Epicoccum nigrum. This compound has garnered interest due to its broad-spectrum antifungal

activity.[1][2] This technical guide provides a comprehensive overview of the orevactaene
biosynthetic pathway, detailing the genetic basis, enzymatic machinery, and available

quantitative data. It further outlines key experimental protocols for studying this pathway and

explores potential regulatory mechanisms, offering a valuable resource for researchers in

natural product biosynthesis and drug development.

The Orevactaene Biosynthetic Gene Cluster (epn)
The biosynthesis of orevactaene is orchestrated by a dedicated biosynthetic gene cluster

(BGC), designated as the epn cluster, within the genome of Epicoccum nigrum.[3][4] This

cluster comprises four key genes, epnA, epnB, epnC, and epnD, each encoding a specific

enzyme responsible for a step in the assembly of the final molecule.[3][4] Gene inactivation

studies have confirmed that epnA, epnB, and epnC are essential for orevactaene production.

[3] Evidence also suggests that epnA and epnB may be transcribed as a bicistronic mRNA.[3]
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Gene Encoded Enzyme
Putative Function in
Orevactaene Biosynthesis

epnA
Highly-Reducing Polyketide

Synthase (HR-PKS)

Synthesizes the polyketide

backbone of orevactaene.

epnB Glycosyltransferase
Attaches a galactose sugar

moiety to the polyketide core.

epnC
Cytochrome P450

Monooxygenase

Catalyzes oxidation steps in

the modification of the

polyketide intermediate.

epnD Transporter

Potentially involved in the

secretion of orevactaene out of

the fungal cell.

The Orevactaene Biosynthetic Pathway
The biosynthesis of orevactaene is a multi-step process initiated by the highly-reducing

polyketide synthase (HR-PKS) encoded by epnA. This enzyme iteratively condenses acetyl-

CoA and malonyl-CoA units to assemble the polyketide backbone. Following the creation of the

core structure, the glycosyltransferase EpnB, a membrane-bound enzyme, attaches a

galactose molecule to the pyrone ring of the polyketide intermediate.[3] Subsequent

modifications, including oxidation, are catalyzed by the cytochrome P450 monooxygenase,

EpnC. Finally, the transporter encoded by epnD is presumed to facilitate the export of the

mature orevactaene molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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